N-(6-(N,N-diethylsulfamoyl)benzo[d]thiazol-2-yl)-3-fluorobenzamide

• IUPAC Name: N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]-3-fluorobenzamide
• InChI: InChI=1S/C18H18FN3O3S2/c1-3-22(4-2)27(24,25)14-8-9-15-16(11-14)26-18(20-15)21-17(23)12-6-5-7-13(19)10-12/h5-11H,3-4H2,1-2H3,(H,20,21,23)
• InChI Key: KLRLCSQLCMFESO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C18H18FN3O3S2
• Molecular Weight: 407.5 g/mol

Description

Benzothiazole derivatives have been studied for their diverse biological activities. They are found in many potent biologically active compounds, such as antimicrobial, antiretroviral, antifungal, and antineoplastic drugs.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The structure of benzothiazole derivatives can be analyzed based on IR, 1H, 13C NMR and mass spectral data.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives are complex and can involve various steps and intermediates.

Mechanism of Action

Benzothiazole derivatives have been evaluated for anti-inflammatory activity. The key mechanism of action of these compounds involves the suppression of the cyclooxygenase (COX) enzymes.

Safety and Hazards

While specific safety and hazard information for “N-(6-(N,N-diethylsulfamoyl)benzo[d]thiazol-2-yl)-3-fluorobenzamide” is not available, some benzothiazole derivatives have been considered safe anti-inflammatory agents.

Future Directions

Benzothiazole derivatives continue to be a focus of research due to their diverse biological activities. Future research may focus on the design and development of new benzothiazole derivatives with enhanced activity.